Cas no 174813-24-2 ((5E)-5-Benzylidene-2-mercapto-1,3-thiazol-4(5H)-one)

(5E)-5-Benzylidene-2-mercapto-1,3-thiazol-4(5H)-one is a sulfur-containing heterocyclic compound featuring a benzylidene group conjugated with a thiazolone core. Its structural framework, incorporating both a thiol (-SH) and a carbonyl (C=O) functionality, makes it a versatile intermediate in organic synthesis and medicinal chemistry. The compound exhibits potential reactivity in Michael additions, nucleophilic substitutions, and cyclization reactions, enabling the construction of more complex heterocyclic systems. Its benzylidene moiety may contribute to π-stacking interactions, enhancing binding affinity in biologically active molecules. The presence of the thiol group allows for further derivatization, facilitating applications in drug discovery and material science. This compound is particularly valuable for researchers exploring thiazole-based scaffolds with tunable electronic and steric properties.
(5E)-5-Benzylidene-2-mercapto-1,3-thiazol-4(5H)-one structure
174813-24-2 structure
Product Name:(5E)-5-Benzylidene-2-mercapto-1,3-thiazol-4(5H)-one
CAS No:174813-24-2
MF:C10H7NOS2
MW:221.298679590225
MDL:MFCD04969003
CID:868523
Update Time:2026-04-29

(5E)-5-Benzylidene-2-mercapto-1,3-thiazol-4(5H)-one Chemical and Physical Properties

Names and Identifiers

    • (E)-5-Benzylidene-2-mercaptothiazol-4(5H)-one
    • (5E)-5-Benzylidene-2-mercapto-1,3-thiazol-4(5H)-one
    • (5E)-5-benzylidene-2-sulfanyl-1,3-thiazol-4(5H)-one
    • AKOS B018292
    • Albb-009117
    • CHEMBRDG-BB 3018292
    • ART-CHEM-BB B018292
    • (5E)-5-(benzylidene)-2-thioxo-thiazolidin-4-one
    • (5E)-5-(phenylmethylene)-2-thioxo-4-thiazolidinone
    • (5E)-5-(phenylmethylene)-2-thioxo-thiazolidin-4-one
    • (5E)-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-4-one
    • MDL： MFCD04969003
    • Inchi： InChI=1S/C10H7NOS2/c12-9-8(14-10(13)11-9)6-7-4-2-1-3-5-7/h1-6H,(H,11,12,13)/b8-6+
    • InChI Key： OONWCXLYKDWKOU-SOFGYWHQSA-N
    • SMILES： S=C1S/C(/C(N1)=O)=C/C2=CC=CC=C2

Computed Properties

  • Exact Mass: 220.99700
  • Monoisotopic Mass: 220.997
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 1.43
  • Boiling Point: 362.2°C at 760 mmHg
  • Flash Point: 172.9°C
  • Refractive Index: 1.732
  • PSA: 93.53000
  • LogP: 2.02230

(5E)-5-Benzylidene-2-mercapto-1,3-thiazol-4(5H)-one Security Information

  • HazardClass：IRRITANT

(5E)-5-Benzylidene-2-mercapto-1,3-thiazol-4(5H)-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E320025-50mg
(5E)-5-Benzylidene-2-mercapto-1,3-thiazol-4(5H)-one
 174813-24-2
50mg
 $ 50.00 2022-06-05
TRC
E320025-100mg
(5E)-5-Benzylidene-2-mercapto-1,3-thiazol-4(5H)-one
 174813-24-2
100mg
 $ 65.00 2022-06-05
TRC
E320025-500mg
(5E)-5-Benzylidene-2-mercapto-1,3-thiazol-4(5H)-one
 174813-24-2
500mg
 $ 115.00 2022-06-05
Matrix Scientific
040141-500mg
(5E)-5-Benzylidene-2-mercapto-1,3-thiazol-4(5H)-one
 174813-24-2
500mg
 $76.00 2023-09-05
Chemenu
CM510849-5g
(E)-5-Benzylidene-2-mercaptothiazol-4(5H)-one
 174813-24-2 95%
5g
 $252 2023-03-06
eNovation Chemicals LLC
Y1264389-1g
4-Thiazolidinone, 5-(phenylmethylene)-2-thioxo-, (E)- (9CI)
 174813-24-2 95%
1g
 $165 2024-06-07
eNovation Chemicals LLC
Y1264389-5g
4-Thiazolidinone, 5-(phenylmethylene)-2-thioxo-, (E)- (9CI)
 174813-24-2 95%
5g
 $475 2024-06-07
abcr
AB214165-1 g
(5E)-5-Benzylidene-2-mercapto-1,3-thiazol-4(5H)-one; 95%
 174813-24-2
1 g
 €179.70 2023-07-20
abcr
AB214165-5 g
(5E)-5-Benzylidene-2-mercapto-1,3-thiazol-4(5H)-one; 95%
 174813-24-2
5 g
 €552.30 2023-07-20
Alichem
A059005851-10g
(E)-5-Benzylidene-2-mercaptothiazol-4(5H)-one
 174813-24-2 95%
10g
 $425.25 2022-04-02

(5E)-5-Benzylidene-2-mercapto-1,3-thiazol-4(5H)-one Suppliers

Amadis Chemical Company Limited
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(CAS:174813-24-2)(5E)-5-Benzylidene-2-mercapto-1,3-thiazol-4(5H)-one
Order Number:A1139177
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 22:47
Price ($):230.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:174813-24-2)(5E)-5-Benzylidene-2-mercapto-1,3-thiazol-4(5H)-one
A1139177
Purity:99%
Quantity:5g
Price ($):230.0
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